Cas no 144967-99-7 (5-Iodo-6-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile)

• Product name: 5-Iodo-6-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• CAS No: 144967-99-7
• MF: C₇H₅IN₂O
• MW: 260.031873464584
• MDL: MFCD30180125
• CID: 3754433
• PubChem ID: 19881175

5-Iodo-6-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,2-dihydro-5-iodo-6-methyl-2-oxo-
• 5-Iodo-6-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• 1,2-dihydro-5-iodo-6-methyl-2-oxo-3-pyridinenitrile
• 5-Iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• G10191
• AHSPQVBAHJEJAM-UHFFFAOYSA-N
• BS-27668
• 144967-99-7
• F84706
• 2-Hydroxy-5-iodo-6-methyl-nicotinonitrile
• SCHEMBL7345760
• 5-iodo-6-methyl-2-oxo-1H-pyridine-3-carbonitrile
• MFCD30180125

• MDL： MFCD30180125
• Inchi： InChI=1S/C7H5IN2O/c1-4-6(8)2-5(3-9)7(11)10-4/h2H,1H3,(H,10,11)
• InChI Key： AHSPQVBAHJEJAM-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C(=O)N1)C#N)I

Computed Properties

• Exact Mass: 259.94466g/mol
• Monoisotopic Mass: 259.94466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9Ų
• XLogP3: 0.1

Additional information on 5-Iodo-6-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile

5-Iodo-6-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile (CAS No. 144967-99-7): An Overview

5-Iodo-6-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile (CAS No. 144967-99-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-Iodo-6-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile consists of a pyridine ring with a cyano group at the 3-position, a methyl group at the 6-position, and an iodo substituent at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the potential of 5-Iodo-6-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The iodo substituent plays a crucial role in enhancing the compound's biological activity by modulating its interactions with target proteins.

In addition to its therapeutic potential, 5-Iodo-6-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile has been explored as a synthetic intermediate in the preparation of more complex molecules. Its reactivity and stability make it an attractive starting material for multi-step syntheses, particularly in the development of small molecule inhibitors and probes for biological studies.

The synthesis of 5-Iodo-6-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile typically involves a series of well-defined chemical transformations. One common approach involves the condensation of an appropriate aldehyde or ketone with a cyanoacetic acid derivative, followed by iodination to introduce the iodo substituent. This synthetic route is highly efficient and can be readily scaled up for industrial production.

The physicochemical properties of 5-Iodo-6-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile, such as its solubility and stability, are also important considerations for its practical applications. Studies have shown that this compound exhibits good solubility in polar organic solvents and moderate stability under standard laboratory conditions. These properties facilitate its use in both academic research and industrial settings.

In terms of safety and handling, while 5-Iodo-6-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile is not classified as a hazardous material, standard precautions should be taken when working with it. Proper personal protective equipment (PPE) should be used to minimize exposure risks, and waste disposal should follow established guidelines to ensure environmental safety.

The future prospects for 5-Iodo-6-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for specific therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic methods to enhance its availability for large-scale studies.

In conclusion, 5-Iodo-6-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile (CAS No. 144967-99-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration and development as a therapeutic agent or synthetic intermediate.